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Compound of Interest

Compound Name: Tetratetracontane

Cat. No.: B166393

An in-depth guide for researchers, scientists, and drug development professionals.

Tetratetracontane, a long-chain saturated hydrocarbon, is a valuable material in various fields
of advanced scientific research. Its well-defined structure and properties make it an ideal
candidate for applications in electronics and surface science. This technical guide provides a
comprehensive overview of the molecular formula, physicochemical properties, and key
experimental applications of Tetratetracontane, with a focus on its role in the development of
high-performance organic electronics and in the fundamental study of surface interfaces.

Core Properties of Tetratetracontane

The fundamental identifying characteristic of Tetratetracontane is its molecular formula. As a
straight-chain alkane, its composition is C44H90.[1][2][3][4] A summary of its key quantitative
properties is presented in the table below, offering a comparative overview for research and
development applications.
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Property Value Unit

Molecular Formula C44H90

Molecular Weight 619.19 g/mol

Melting Point 85 - 88 °C

Boiling Point 547.6 °C

Density 0.82 g/cm3

Water Solubility 6.279e-018 mg/L @ 25°C (estimated)

Experimental Protocols and Applications

Tetratetracontane has been successfully utilized in specialized experimental contexts,
primarily in the fields of organic electronics and surface science. Below are detailed protocols
for two significant applications.

Passivation Layer in Copper-Phthalocyanine (CuPc)
Field-Effect Transistors

Tetratetracontane serves as an effective passivation layer in organic field-effect transistors
(OFETSs), significantly enhancing charge carrier mobility.[5] The following protocol is based on
the work of Kraus, M., et al. (2010).

Objective: To fabricate a high-mobility copper-phthalocyanine (CuPc) field-effect transistor
using a Tetratetracontane (TTC) passivation layer.

Materials and Substrates:

e Highly doped p++-Si wafers with a 320 nm thermally grown SiO2 layer (acting as gate
electrode and dielectric).

o Tetratetracontane (TTC).

o Copper-phthalocyanine (CuPc), sublimation grade.
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e Gold (for top contacts).

o Acetone and Isopropanol for cleaning.

Experimental Procedure:

Substrate Cleaning: The Si/SiO2 wafers are cleaned in an ultrasonic bath with acetone and
isopropanol sequentially.

o TTC Passivation Layer Deposition: A thin layer of TTC is deposited onto the cleaned SiO2
surface by thermal evaporation. This layer serves to passivate electron traps on the SiO2
surface.

o CuPc Active Layer Deposition: A 25 nm thick layer of CuPc is deposited on top of the TTC-
passivated substrate in a separate vacuum chamber at a pressure of 1.0 x 10~7 mbar and a
rate of 0.2 A/s.

o Top Contact Deposition: 50 nm thick gold top contacts are fabricated by thermal evaporation.

o Characterization: The surface morphology of all layers is characterized by atomic force
microscopy (AFM) and x-ray diffraction (XRD). The transistor characteristics are measured
using a semiconductor parameter analyzer.
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Caption: Experimental workflow for the fabrication of a CuPc-based OFET witha TTC
passivation layer.
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Modification of the Au(111) Surface Electronic State

Tetratetracontane is used to study the fundamental interactions at organic-metal interfaces by
modifying the surface electronic states of a gold crystal. This protocol is based on the research
by Kanai, K., et al.

Objective: To investigate the modification of the Au(111) Shockley surface state upon
adsorption of a Tetratetracontane (TTC) monolayer.

Materials and Substrate:
e Au(111) single crystal.
o Tetratetracontane (TTC).
e Argon ions (for sputtering).
Experimental Procedure:

o Substrate Preparation: The Au(111) single crystal is prepared by repeated cycles of Ar+ ion
sputtering (1 keV) and annealing at approximately 600 °C. The cleanliness of the surface is
confirmed by the appearance of a clear surface state peak in the ultraviolet photoemission
spectra (UPS) in a normal-emission geometry.

e TTC Deposition: A monolayer of TTC is deposited on the clean Au(111) surface via thermal
evaporation from a resistance-heated quartz crucible. The deposition rate is monitored using
a quartz crystal microbalance.

e Analysis: The electronic structure of the TTC/Au(111) interface is investigated using angle-
resolved ultraviolet photoemission spectroscopy (ARUPS). The experiments are performed
at room temperature, and the photoelectron energy is calibrated using the Fermi edge and 4f
photoemission lines of gold.

This in-depth guide provides a foundational understanding of Tetratetracontane for
professionals in research and development. The provided data and experimental protocols
offer a starting point for its application in the creation of advanced materials and the exploration
of fundamental scientific principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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